N-[(FURAN-2-YL)METHYL]-1-(4-METHYLPHENYL)METHANESULFONAMIDE

• IUPAC Name: N-(furan-2-ylmethyl)-1-(4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C13H15NO3S/c1-11-4-6-12(7-5-11)10-18(15,16)14-9-13-3-2-8-17-13/h2-8,14H,9-10H2,1H3
• InChI Key: VRQDYPLSIHMKQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)NCC2=CC=CO2
• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol

Description

N-[(FURAN-2-YL)METHYL]-1-(4-METHYLPHENYL)METHANESULFONAMIDE is an organic compound that features a furan ring and a methanesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(FURAN-2-YL)METHYL]-1-(4-METHYLPHENYL)METHANESULFONAMIDE typically involves the reaction of furan-2-ylmethanol with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[(FURAN-2-YL)METHYL]-1-(4-METHYLPHENYL)METHANESULFONAMIDE can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan derivatives.

Reduction: The sulfonamide group can be reduced to form corresponding amines.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the sulfonamide group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Furan derivatives with various functional groups.

Reduction: Amines derived from the reduction of the sulfonamide group.

Substitution: Substituted sulfonamides with different nucleophiles.

Scientific Research Applications

N-[(FURAN-2-YL)METHYL]-1-(4-METHYLPHENYL)METHANESULFONAMIDE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[(FURAN-2-YL)METHYL]-1-(4-METHYLPHENYL)METHANESULFONAMIDE involves its interaction with specific molecular targets. The furan ring can interact with enzymes and receptors, while the sulfonamide group can form hydrogen bonds with biological molecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• N-(2-FURAN-2-YL-1-(FURAN-2-YLMETHYL)-CARBAMOYL)-VINYL)-4-METHYL-BENZAMIDE
• 4-METHYL-N-(2-PROPYNYL)BENZENESULFONAMIDE
• N-(2,6-DIMETHYL-PHENYL)-4-METHYL-BENZENESULFONAMIDE

Uniqueness

N-[(FURAN-2-YL)METHYL]-1-(4-METHYLPHENYL)METHANESULFONAMIDE is unique due to the presence of both a furan ring and a sulfonamide group, which confer distinct chemical and biological properties.